tert-Butyl [2-(2-bromophenoxy)ethyl]carbamate

• IUPAC Name: tert-butyl N-[2-(2-bromophenoxy)ethyl]carbamate
• InChI: InChI=1S/C13H18BrNO3/c1-13(2,3)18-12(16)15-8-9-17-11-7-5-4-6-10(11)14/h4-7H,8-9H2,1-3H3,(H,15,16)
• InChI Key: GXHHUFCFEGMSEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCOC1=CC=CC=C1Br
• Molecular Formula: C13H18BrNO3
• DSSTOX Substance ID: DTXSID10703914
• Molecular Weight: 316.19 g/mol
• CAS RN: 1204333-53-8

Description

“tert-Butyl [2-(2-bromophenoxy)ethyl]carbamate” is a chemical compound with the CAS Number: 165963-71-3. It has a molecular weight of 312.2 and its IUPAC name is tert-butyl 2- [2- (2-bromoethoxy)ethoxy]ethylcarbamate. The compound is stored in a sealed, dry environment at 2-8°C. It is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H22BrNO4/c1-11(2,3)17-10(14)13-5-7-16-9-8-15-6-4-12/h4-9H2,1-3H3, (H,13,14). This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 312.2. It is a liquid at room temperature and is stored in a sealed, dry environment at 2-8°C.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Biologically Active Compounds : Tert-Butyl [2-(2-bromophenoxy)ethyl]carbamate serves as an important intermediate in the synthesis of biologically active compounds, such as omisertinib (AZD9291). A study by Zhao et al. (2017) demonstrated a rapid synthetic method for an analogous compound, showcasing its significance in pharmaceutical chemistry (Zhao, Guo, Lan, & Xu, 2017).

• Use in Directed Lithiation Reactions : The compound is used in directed lithiation processes, as shown by Smith, El‐Hiti, & Alshammari (2013). Their research illustrates how it can be doubly lithiated, leading to the production of various substituted products (Smith, El‐Hiti, & Alshammari, 2013).

• Functionalization and Derivatization : The compound has been involved in reactions leading to functionalized carbamates, as indicated by the work of Ortiz, Guijarro, & Yus (1999). Their study explored the reaction of similar compounds with lithium powder and various electrophiles, highlighting the versatility of this chemical class in synthetic chemistry (Ortiz, Guijarro, & Yus, 1999).

Applications in Material Science and Analytical Chemistry

• Novel Reductions in Fluorine Chemistry : Research by Sokeirik et al. (2006) indicated the use of tert-butyl N-(2-bromophenyl)carbamate in the novel reduction of perfluoroalkyl ketones, shedding light on its potential applications in developing new materials and chemicals (Sokeirik, Sato, Omote, Ando, & Kumadaki, 2006).

• Herbicide Residue Analysis : The compound has also found use in analytical chemistry, particularly in the determination of herbicide residues, as demonstrated by Crespo-Corral et al. (2008). This study utilized a derivatization reaction involving tert-butoxide for the analysis of carbamate and phenoxy acid herbicides (Crespo-Corral, Santos-Delgado, Polo-Díez, & Soria, 2008).

Safety and Hazards

The compound has a GHS07 pictogram. The signal word for this compound is "Warning". Hazard statements include H302. Precautionary statements include P280-P305+P351+P338.